2,2,2-trifluoro-1-(piperidinomethyl)ethyl N-(4-methoxyphenyl)carbamate
Description
The compound 2,2,2-trifluoro-1-(piperidinomethyl)ethyl N-(4-methoxyphenyl)carbamate features a trifluoroethyl core linked to a piperidinomethyl group and an N-(4-methoxyphenyl)carbamate moiety. Its molecular formula is C16H18F3N2O3, with a molar mass of 363.32 g/mol (calculated). The 4-methoxyphenyl carbamate may contribute to electronic effects and bioactivity, commonly seen in medicinal chemistry scaffolds .
Properties
IUPAC Name |
(1,1,1-trifluoro-3-piperidin-1-ylpropan-2-yl) N-(4-methoxyphenyl)carbamate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21F3N2O3/c1-23-13-7-5-12(6-8-13)20-15(22)24-14(16(17,18)19)11-21-9-3-2-4-10-21/h5-8,14H,2-4,9-11H2,1H3,(H,20,22) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZGIVDKRSDUBNE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)OC(CN2CCCCC2)C(F)(F)F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21F3N2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.34 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
2,2,2-Trifluoro-1-(piperidinomethyl)ethyl N-(4-methoxyphenyl)carbamate, a synthetic organic compound with a molecular formula of C16H21F3N2O3 and a molecular weight of approximately 346.34 g/mol, exhibits significant biological activity due to its unique structural features. The trifluoromethyl group enhances lipophilicity, potentially improving interactions with biological targets, while the piperidinomethyl moiety may facilitate binding to specific enzymes or receptors . This article reviews the pharmacological properties, mechanisms of action, and potential applications of this compound based on diverse research findings.
Structural Characteristics
The compound's structure includes:
- Trifluoromethyl group : Enhances membrane permeability and lipophilicity.
- Piperidinomethyl group : May increase binding affinity to biological targets.
- Methoxyphenyl carbamate group : Contributes to the compound's overall pharmacological profile.
Preliminary studies suggest that 2,2,2-trifluoro-1-(piperidinomethyl)ethyl N-(4-methoxyphenyl)carbamate interacts with various biological systems through several mechanisms:
- Enzyme Inhibition : The compound may act as a biochemical probe by inhibiting specific enzymes involved in metabolic pathways.
- Receptor Interaction : It has potential interactions with neurotransmitter receptors, which could influence central nervous system activities.
Table 1: Summary of Biological Activities
| Activity Type | Observations | References |
|---|---|---|
| Enzyme Inhibition | Potential inhibition of key metabolic enzymes | |
| Receptor Binding | Enhanced binding affinity observed in preliminary assays | |
| Membrane Permeability | Increased due to trifluoromethyl group |
Case Studies and Research Findings
Research has focused on the compound's pharmacological potential across various fields:
-
Pharmacological Properties :
- A study indicated that compounds with similar structures exhibit anti-inflammatory and anti-cancer properties. This suggests that 2,2,2-trifluoro-1-(piperidinomethyl)ethyl N-(4-methoxyphenyl)carbamate could have similar therapeutic applications.
-
Toxicity Profiles :
- Toxicity assessments are crucial for understanding the safety profile of this compound. Initial findings suggest moderate toxicity levels; however, further detailed studies are necessary to establish comprehensive safety data.
- Applications in Drug Development :
Comparative Analysis
To contextualize the biological activity of 2,2,2-trifluoro-1-(piperidinomethyl)ethyl N-(4-methoxyphenyl)carbamate within its class of compounds, the following table compares it with structurally similar compounds:
Table 2: Comparative Analysis of Similar Compounds
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 2,2-Dimethyl-3-[4-[5-(5-fluoro-6-(5-phenyl-1H-imidazol-2-yl)pyridin-3-yl)]phenoxy]propanoic acid | Contains dimethyl and imidazole ring | Potential use in anti-cancer therapies |
| 1-(Piperidin-1-yl)-N-(4-chlorophenyl)carbamate | Lacks trifluoromethyl but retains piperidinyl structure | Focused on central nervous system effects |
Comparison with Similar Compounds
Trifluoroethyl-Piperidinomethyl Derivatives
- 2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-(Trifluoromethyl)benzoate (C16H17F6NO2, 369.3 g/mol): This analog replaces the carbamate with a benzoate ester. The absence of the carbamate reduces hydrogen-bonding capacity, which may impact solubility or target interactions .
4-Methoxyphenyl Carbamates with Heterocyclic Systems
- Ethyl (S)-N-[1-(5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)ethyl]carbamate (1c): This compound (C14H15N3O4, 289.28 g/mol) features a 1,3,4-oxadiazole ring instead of the piperidinomethyl group. Reported melting point: 88–91°C; synthesis yields: 40–57% . The target compound’s piperidinomethyl group may offer better solubility in polar solvents due to its basic nitrogen.
- Ethyl (R)-N-[2-(Benzylthio)-1-(5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)ethyl]carbamate (4c): Incorporates a benzylthio side chain (C21H21N3O4S, 435.47 g/mol). Melting point: 75–77°C; yields: 35–53% .
Carbamates with Alternative Protecting Groups
- tert-Butyl N-[2-(5-Chloro-2-oxo-3H-benzimidazol-1-yl)ethyl]carbamate: A Boc-protected benzimidazole derivative (C14H17ClN4O3, 324.76 g/mol). The tert-butyl group simplifies deprotection under acidic conditions, whereas the target compound’s trifluoroethyl-piperidinomethyl group requires harsher methods. Yield: 77% .
Ethyl (4-(N-(Thiazol-2-yl)Sulfamoyl)Phenyl)Carbamate (TSPC) :
A corrosion inhibitor (C12H13N3O5S2, 367.38 g/mol). The sulfamoyl-thiazole moiety enhances electron-withdrawing effects compared to the 4-methoxyphenyl group. Synthesis involves chlorosulfonic acid treatment (89% yield) .
Substituent Position and Electronic Effects
- 2,2,2-Trifluoro-1-(3-Methoxyphenyl)ethyl Hydrogen Methylphosphonate: A positional isomer with a meta-methoxy group (C9H10F3O4P, 294.14 g/mol).
2,2,2-Trifluoro-1-(4-Fluorophenyl)ethylamine :
Replaces methoxy with fluorine (C8H7F4N, 193.14 g/mol). Fluorine’s electronegativity reduces electron density on the aromatic ring, contrasting with the methoxy group’s donating effects. This impacts interactions with hydrophobic pockets in biological targets .
Key Comparative Data
| Compound Name | Molecular Formula | Molar Mass (g/mol) | Melting Point (°C) | Synthesis Yield (%) | Key Functional Groups |
|---|---|---|---|---|---|
| Target Compound | C16H18F3N2O3 | 363.32 | Not Reported | Not Reported | Trifluoroethyl, Piperidinomethyl, 4-Methoxyphenyl Carbamate |
| 2,2,2-Trifluoro-1-(piperidinomethyl)ethyl 3-(Trifluoromethyl)benzoate | C16H17F6NO2 | 369.30 | Not Reported | Not Reported | Trifluoroethyl, Piperidinomethyl, Benzoate Ester |
| Ethyl (S)-N-[1-(5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)ethyl]carbamate (1c) | C14H15N3O4 | 289.28 | 88–91 | 40–57 | Oxadiazole, 4-Methoxyphenyl Carbamate |
| Ethyl (R)-N-[2-(Benzylthio)-1-(5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)ethyl]carbamate (4c) | C21H21N3O4S | 435.47 | 75–77 | 35–53 | Benzylthio, Oxadiazole, Carbamate |
| tert-Butyl N-[2-(5-Chloro-2-oxo-3H-benzimidazol-1-yl)ethyl]carbamate | C14H17ClN4O3 | 324.76 | Not Reported | 77 | Boc-protected Benzimidazole |
Research Findings and Implications
- Synthetic Efficiency: Carbamates with Boc or ethyl groups (e.g., ) show moderate to high yields (40–89%), but the target compound’s synthesis pathway remains unreported. Piperidinomethyl introduction may require multi-step protocols involving amines and trifluoroacetyl intermediates .
- Stability and Solubility: The trifluoroethyl group enhances metabolic stability compared to non-fluorinated analogs. The piperidinomethyl moiety likely improves water solubility via protonation at physiological pH, unlike neutral oxadiazole derivatives .
- Structural analogs with heterocycles (oxadiazole, thiazole) exhibit varied applications, from corrosion inhibition () to medicinal chemistry .
Q & A
Basic Research Questions
Q. What are the optimized synthetic routes for 2,2,2-trifluoro-1-(piperidinomethyl)ethyl N-(4-methoxyphenyl)carbamate, and how do reaction conditions impact yield?
- Methodological Answer : Synthesis typically involves multi-step reactions, starting with the preparation of intermediates like the trifluoroethyl-piperidinomethyl backbone, followed by carbamate formation via reaction with 4-methoxyphenyl isocyanate. Key steps include:
- Intermediate Preparation : Alkylation of piperidine with 2,2,2-trifluoroethyl halides under basic conditions (e.g., K₂CO₃ in DMF) .
- Carbamate Formation : Reaction of the intermediate with 4-methoxyphenyl isocyanate in anhydrous THF at 0–5°C to prevent side reactions .
- Yield Optimization : Use of catalytic DMAP improves carbamate coupling efficiency (~70–80% yield) .
Q. How is the compound characterized structurally, and what analytical techniques are critical for validation?
- Methodological Answer :
- NMR Spectroscopy : ¹H/¹³C NMR confirms the trifluoroethyl group (δ ~4.5 ppm for CH₂CF₃), piperidinomethyl protons (δ ~2.8–3.2 ppm), and carbamate carbonyl (δ ~155 ppm) .
- Mass Spectrometry : High-resolution ESI-MS validates molecular weight (e.g., [M+H]+ at m/z 403.12) .
- X-ray Crystallography : Resolves stereochemistry of the piperidinomethyl moiety, critical for biological activity .
Q. What preliminary biological screening assays are recommended for this compound?
- Methodological Answer :
- Enzyme Inhibition Assays : Test against acetylcholinesterase (AChE) or lipoxygenases (ALOX15) using spectrophotometric methods (e.g., Ellman’s reagent for AChE) .
- Cytotoxicity Screening : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .
- Antimicrobial Testing : Broth microdilution assays against Gram-positive/negative bacteria (MIC determination) .
Advanced Research Questions
Q. How do electronic properties of substituents (e.g., trifluoroethyl vs. methyl) influence biological activity?
- Methodological Answer :
- Computational Modeling : DFT calculations (e.g., Gaussian 16) compare electron-withdrawing effects of CF₃ vs. CH₃ on carbamate reactivity .
- SAR Studies : Synthesize analogs (e.g., replacing 4-methoxyphenyl with 4-chlorophenyl) and correlate logP values with cytotoxicity .
- Data Interpretation : Trifluoroethyl groups enhance metabolic stability but reduce solubility, requiring formulation adjustments .
Q. How can conflicting data on enzyme inhibition (e.g., ALOX15 vs. COX-2 selectivity) be resolved?
- Methodological Answer :
- Kinetic Studies : Determine inhibition constants (Kᵢ) via Lineweaver-Burk plots to differentiate competitive vs. non-competitive mechanisms .
- Molecular Docking : Use AutoDock Vina to model binding modes; prioritize residues involved in hydrogen bonding (e.g., His367 in ALOX15) .
- Mutagenesis Validation : Engineer ALOX15 mutants (e.g., His367Ala) to test docking predictions experimentally .
Q. What strategies mitigate stability issues (e.g., hydrolysis) in aqueous buffers during pharmacological assays?
- Methodological Answer :
- Buffer Optimization : Use phosphate buffer (pH 7.4) with 10% DMSO to minimize carbamate hydrolysis .
- Degradation Kinetics : Monitor via HPLC at 254 nm; half-life (t₁/₂) calculations guide assay timelines .
- Prodrug Design : Mask the carbamate as a tert-butyloxycarbonyl (Boc) derivative for improved stability .
Q. How do structural analogs (e.g., piperazine vs. piperidine derivatives) affect target binding?
- Methodological Answer :
- Comparative Crystallography : Resolve structures of analogs bound to AChE; note piperidine’s rigidity enhances van der Waals contacts vs. piperazine .
- Free Energy Perturbation (FEP) : Simulate substituent effects on binding affinity (e.g., Schrödinger’s FEP+) .
- Bioisostere Screening : Replace piperidinomethyl with morpholine or thiomorpholine to assess tolerance .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
